Cas no 1210642-65-1 (2-4-(5-chloro-2-methylbenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole)

• Product Name: 2-4-(5-chloro-2-methylbenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole
• CAS No: 1210642-65-1
• MF: C₁₈H₁₉ClN₄O₂S
• MW: 390.887061357498
• CID: 6072507
• PubChem ID: 45553010
• Update Time: 2025-08-05

2-4-(5-chloro-2-methylbenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(5-chloro-2-methylbenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole
• 2-(4-((5-chloro-2-methylphenyl)sulfonyl)piperazin-1-yl)-1H-benzo[d]imidazole
• AKOS024761480
• 2-[4-(5-chloro-2-methylphenyl)sulfonylpiperazin-1-yl]-1H-benzimidazole
• 1210642-65-1
• 2-[4-(5-chloro-2-methylbenzenesulfonyl)piperazin-1-yl]-1H-1,3-benzodiazole
• F5825-0019

• Inchi： 1S/C18H19ClN4O2S/c1-13-6-7-14(19)12-17(13)26(24,25)23-10-8-22(9-11-23)18-20-15-4-2-3-5-16(15)21-18/h2-7,12H,8-11H2,1H3,(H,20,21)
• InChI Key： NGXSNQFUDROUFW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)S(N1CCN(C2=NC3C=CC=CC=3N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 390.0917247g/mol
• Monoisotopic Mass: 390.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.7Ų

Additional information on 2-4-(5-chloro-2-methylbenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole

Introduction to Compound with CAS No. 1210642-65-1 and Product Name: 2-4-(5-chloro-2-methylbenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole

The compound identified by the CAS number 1210642-65-1 and the product name 2-4-(5-chloro-2-methylbenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial development. The structural features of this molecule, particularly the presence of a piperazine moiety linked to a benzodiazole ring system, contribute to its unique pharmacological profile.

Recent studies have highlighted the potential of piperazine derivatives as key scaffolds in drug design due to their ability to modulate various biological targets. The incorporation of a 5-chloro-2-methylbenzenesulfonyl group into the molecular structure enhances its interaction with biological receptors, thereby influencing its pharmacokinetic and pharmacodynamic properties. This modification has been strategically employed to improve binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents.

The benzodiazole component of the molecule is well-documented for its anxiolytic, sedative, and muscle relaxant properties. By combining this moiety with a piperazine ring, researchers aim to develop compounds that exhibit enhanced therapeutic efficacy while minimizing side effects. The specific arrangement of atoms in this compound, including the sulfonyl group, plays a crucial role in determining its biological activity. This group not only contributes to the molecule's solubility but also influences its interactions with target enzymes and receptors.

In the context of contemporary pharmaceutical research, compounds like 2-4-(5-chloro-2-methylbenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole are being extensively studied for their potential applications in treating neurological disorders. The benzodiazole-piperazine framework has shown promise in modulating GABAergic neurotransmission, which is central to many neurological conditions. Preliminary findings suggest that this compound may exhibit properties similar to existing anxiolytics but with improved metabolic stability and reduced risk of tolerance development.

One of the most compelling aspects of this compound is its potential for further chemical modification. The presence of multiple reactive sites allows chemists to explore various structural analogs, each with distinct pharmacological profiles. For instance, altering the substitution pattern on the 5-chloro-2-methylbenzenesulfonyl group could lead to compounds with enhanced binding affinity or altered metabolic pathways. Such modifications are essential for optimizing drug candidates for clinical use.

The synthesis of 2-4-(5-chloro-2-methylbenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These techniques not only improve yield but also enhance purity, which is critical for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its biological targets. Techniques such as docking simulations and quantum mechanical calculations have provided insights into the binding mechanisms at atomic resolution. These studies have helped researchers refine the structure of the compound to maximize its therapeutic potential while minimizing off-target effects.

The regulatory landscape for novel pharmaceutical compounds like 2-4-(5-chloro-2-methylbenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and pharmacokinetics before approving new drugs for clinical use. Researchers must navigate through rigorous testing protocols, including preclinical studies and clinical trials, to demonstrate the compound's potential benefits outweigh any risks.

In conclusion, the compound identified by CAS number 1210642-65-1 and named 2-4-(5-chloro-2-methylbenzenesulfonyl)piperazin-1-yl-1H-1,3-benzodiazole represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As scientific understanding continues to evolve, compounds like this one hold great promise for addressing unmet medical needs in various therapeutic areas.